Descarboxymethyl Treprostinil
Descarboxymethyl Treprostinil
Brand Name:
Vulcanchem
CAS No.:
101692-02-8
VCID:
VC0107006
InChI:
InChI=1S/C21H32O3/c1-2-3-4-7-16(22)9-10-17-18-11-14-6-5-8-20(23)19(14)12-15(18)13-21(17)24/h5-6,8,15-18,21-24H,2-4,7,9-13H2,1H3/t15-,16-,17+,18-,21+/m0/s1
SMILES:
CCCCCC(CCC1C(CC2C1CC3=C(C2)C(=CC=C3)O)O)O
Molecular Formula:
C21H32O3
Molecular Weight:
332.5 g/mol
Descarboxymethyl Treprostinil
CAS No.: 101692-02-8
Reference Standards
VCID: VC0107006
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol
| CAS No. | 101692-02-8 |
|---|---|
| Product Name | Descarboxymethyl Treprostinil |
| Molecular Formula | C21H32O3 |
| Molecular Weight | 332.5 g/mol |
| IUPAC Name | (1R,2R,3aS,9aS)-1-[(3S)-3-hydroxyoctyl]-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[g]naphthalene-2,5-diol |
| Standard InChI | InChI=1S/C21H32O3/c1-2-3-4-7-16(22)9-10-17-18-11-14-6-5-8-20(23)19(14)12-15(18)13-21(17)24/h5-6,8,15-18,21-24H,2-4,7,9-13H2,1H3/t15-,16-,17+,18-,21+/m0/s1 |
| Standard InChIKey | UTGPMEMKMRVGNE-HUTLKBDOSA-N |
| Isomeric SMILES | CCCCC[C@@H](CC[C@H]1[C@@H](C[C@H]2[C@@H]1CC3=C(C2)C(=CC=C3)O)O)O |
| SMILES | CCCCCC(CCC1C(CC2C1CC3=C(C2)C(=CC=C3)O)O)O |
| Canonical SMILES | CCCCCC(CCC1C(CC2C1CC3=C(C2)C(=CC=C3)O)O)O |
| Synonyms | (1R,2R,3aS,9aS)-1-((S)-3-Hydroxyoctyl)-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalene-2,5-diol; |
| PubChem Compound | 11174966 |
| Last Modified | Nov 11 2021 |
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